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  3. (5Z,7E,22E)-(1S,3R)-24a,24b,24c-trihomo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol
(5Z,7E,22E)-(1S,3R)-24a,24b,24c-trihomo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol (5Z,7E,22E)-(1S,3R)-24a,24b,24c-trihomo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol
Brand Name: Vulcanchem
CAS No.: 123963-52-0
VCID: VC20884815
InChI: InChI=1S/C30H48O3/c1-21(11-8-6-7-9-17-29(3,4)33)26-15-16-27-23(12-10-18-30(26,27)5)13-14-24-19-25(31)20-28(32)22(24)2/h8,11,13-14,21,25-28,31-33H,2,6-7,9-10,12,15-20H2,1,3-5H3/b11-8+,23-13+,24-14-/t21-,25-,26-,27+,28+,30-/m1/s1
SMILES: CC(C=CCCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Molecular Formula: C30H48O3
Molecular Weight: 456.7 g/mol

(5Z,7E,22E)-(1S,3R)-24a,24b,24c-trihomo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol

CAS No.: 123963-52-0

Cat. No.: VC20884815

Molecular Formula: C30H48O3

Molecular Weight: 456.7 g/mol

* For research use only. Not for human or veterinary use.

(5Z,7E,22E)-(1S,3R)-24a,24b,24c-trihomo-9,10-seco-5,7,10(19),22-cholestatetraene-1,3,25-triol - 123963-52-0

Specification

CAS No. 123963-52-0
Molecular Formula C30H48O3
Molecular Weight 456.7 g/mol
IUPAC Name (1R,3S,5Z)-5-[(2E)-2-[(1R,3aS,7aR)-1-[(E,2R)-9-hydroxy-9-methyldec-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
Standard InChI InChI=1S/C30H48O3/c1-21(11-8-6-7-9-17-29(3,4)33)26-15-16-27-23(12-10-18-30(26,27)5)13-14-24-19-25(31)20-28(32)22(24)2/h8,11,13-14,21,25-28,31-33H,2,6-7,9-10,12,15-20H2,1,3-5H3/b11-8+,23-13+,24-14-/t21-,25-,26-,27+,28+,30-/m1/s1
Standard InChI Key RZLPEKINOHYZDW-IYCWODGDSA-N
Isomeric SMILES C[C@H](/C=C/CCCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@H](C[C@@H](C3=C)O)O)C
SMILES CC(C=CCCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C
Canonical SMILES CC(C=CCCCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)O)O)C

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